3-(4-methoxyphenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}propan-1-one

• IUPAC Name: 3-(4-methoxyphenyl)-1-[4-(pyridin-2-ylsulfanylmethyl)piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C21H26N2O2S/c1-25-19-8-5-17(6-9-19)7-10-21(24)23-14-11-18(12-15-23)16-26-20-4-2-3-13-22-20/h2-6,8-9,13,18H,7,10-12,14-16H2,1H3
• InChI Key: HIFOVJJGIIZRIG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC(=O)N2CCC(CC2)CSC3=CC=CC=N3
• Molecular Formula: C21H26N2O2S
• Molecular Weight: 370.5 g/mol
• CAS No.: 1421525-56-5

Description

The compound “3-(4-methoxyphenyl)-1-{4-[(pyridin-2-ylsulfanyl)methyl]piperidin-1-yl}propan-1-one” is a complex organic molecule that contains several functional groups. It has a methoxyphenyl group, a pyridinylsulfanyl group, and a piperidinyl group attached to a propanone backbone.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups. The methoxyphenyl, pyridinylsulfanyl, and piperidinyl groups would all contribute to the overall structure and properties of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds often undergo reactions at the functional groups. For example, the methoxy group might undergo demethylation, the pyridinyl group might participate in electrophilic aromatic substitution reactions, and the piperidine ring might undergo ring-opening reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, stability, and reactivity would all be influenced by the functional groups present in the molecule.

Mechanism of Action

The mechanism of action of this compound is not clear without more context. It could potentially act as a ligand for a specific receptor or enzyme, or it could have other biological activities depending on its structure and the specific context in which it is used.

Future Directions

The future research directions for this compound would depend on its potential applications. If it shows promising biological activity, it could be further investigated as a potential therapeutic agent. Alternatively, if it has interesting chemical properties, it could be studied further in the context of synthetic chemistry.